Cas no 23891-02-3 (2H-1-Benzopyran-2-one, 3-(2-propenyloxy)-)

2H-1-Benzopyran-2-one, 3-(2-propenyloxy)- structure
23891-02-3 structure
Product name:2H-1-Benzopyran-2-one, 3-(2-propenyloxy)-
CAS No:23891-02-3
MF:C12H10O3
MW:202.206003665924
CID:1415546
PubChem ID:13033945

2H-1-Benzopyran-2-one, 3-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 3-(2-propenyloxy)-
    • 3-prop-2-enoxychromen-2-one
    • SCHEMBL6272780
    • 3-[(Prop-2-en-1-yl)oxy]-2H-1-benzopyran-2-one
    • DTXSID80515920
    • 23891-02-3
    • allyloxycoumarin
    • Inchi: InChI=1S/C12H10O3/c1-2-7-14-11-8-9-5-3-4-6-10(9)15-12(11)13/h2-6,8H,1,7H2
    • InChI Key: GUPGWPVIBBPARD-UHFFFAOYSA-N
    • SMILES: C=CCOC1=CC2=CC=CC=C2OC1=O

Computed Properties

  • Exact Mass: 202.063
  • Monoisotopic Mass: 202.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų
  • XLogP3: 2.7

Experimental Properties

  • PSA: 35.53

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